Cas no 2034389-39-2 (5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034389-39-2
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5468909
• Update Time: 2025-05-20

5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide
• 5-phenyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H18N4O3/c22-17(18-8-11-23-12-10-21-9-4-7-19-21)15-13-16(24-20-15)14-5-2-1-3-6-14/h1-7,9,13H,8,10-12H2,(H,18,22)
• InChI Key： KFDPHSUONFZNLP-UHFFFAOYSA-N
• SMILES： O(CCNC(C1C=C(C2C=CC=CC=2)ON=1)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 326.13789045 g/mol
• Monoisotopic Mass: 326.13789045 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2
• Molecular Weight: 326.35

Additional information on 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide

5-Phenyl-N-{2-[2-(1H-Pyrazol-1-yl)ethoxy]ethyl}-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034389-39-2, known as 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a phenyl group, a pyrazole moiety, and an oxazole ring. These elements contribute to its intriguing chemical properties and potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of novel therapeutic agents. The oxazole ring is particularly notable for its ability to act as a bioisostere in drug design, offering a versatile platform for modifying pharmacokinetic properties. The integration of the pyrazole moiety further enhances the compound's potential for binding to specific biological targets, such as enzymes or receptors. This combination makes the compound a promising candidate for research into anti-inflammatory, antiviral, and anticancer agents.

One of the most exciting developments in the study of this compound involves its role in targeted drug delivery systems. Researchers have explored the use of 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide as a carrier molecule due to its ability to encapsulate drugs and release them at specific sites within the body. This application leverages the compound's unique solubility properties and its ability to form stable complexes with other molecules.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The presence of conjugated systems within its structure makes it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic materials. Recent experiments have demonstrated that incorporating this compound into polymer blends can significantly improve their charge transport capabilities, opening new avenues for advanced electronic devices.

The synthesis of 5-phenyl-N-{2-[2-(1H-pyrazol-1-yl)ethoxy]ethyl}-1,2-oxazole-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent functionalization with the pyrazole group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of this compound. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is promising for its potential use in sustainable chemical processes. However, further research is needed to fully assess its environmental footprint and develop strategies for minimizing any adverse effects.

In conclusion, 5-phenyl-N-{2-[2-(1H-pyrazol-1-y l)ethoxy]ethyl}-1,2-Oxazole -3-carboxamide (CAS No. 2034389 - 39 - ） represents a fascinating example of how advanced synthetic chemistry can lead to innovative materials with diverse applications. Its unique combination of structural features makes it a valuable tool for researchers across multiple disciplines, from drug discovery to electronic materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.